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Compound of Interest

Compound Name: Perfluoropinacol

Cat. No.: B1203177 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in

laboratory and drug development settings. Perfluoropinacol is an extremely hazardous

substance, and all handling should be conducted with the utmost caution, adhering to all

institutional and regulatory safety protocols. The information contained herein is based on

available data and may not be exhaustive. A thorough risk assessment must be performed

before any use of this compound.

Introduction
Perfluoropinacol (also known as 1,1,1,4,4,4-hexafluoro-2,3-bis(trifluoromethyl)butane-2,3-diol)

is a fluorinated diol with the chemical formula C₆F₁₂O₂.[1] Its unique structure, featuring two

hydroxyl groups on a perfluorinated carbon backbone, imparts high thermal stability and

chemical resistance.[1] These properties make it a valuable reagent in organic synthesis,

particularly as a ligand in coordination chemistry and as a component in the development of

electrolytes for batteries.[1] However, its exceptional reactivity and toxicity necessitate stringent

safety and handling protocols. This guide provides an in-depth overview of the known hazards

of Perfluoropinacol and detailed recommendations for its safe management in a research and

development environment.

Hazard Identification and Toxicological Profile
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Perfluoropinacol is classified as a highly toxic substance with the potential for fatal dermal

absorption.[1] Anecdotal evidence from historical research at DuPont suggests extreme dermal

toxicity, with a single drop proving lethal to a guinea pig.[2] While comprehensive toxicological

data for Perfluoropinacol is limited, the available information underscores the critical need for

stringent protective measures to prevent any direct contact.

GHS Hazard Statements:

H302: Harmful if swallowed.[1]

H310: Fatal in contact with skin.[1]

H332: Harmful if inhaled.[1]

Summary of Toxicological Data:

Due to the limited availability of quantitative toxicological data for Perfluoropinacol, the

following table includes information on a related, non-fluorinated compound, Pinacol, to provide

a general reference point. It is crucial to note that the fluorine atoms in Perfluoropinacol are

expected to significantly alter its toxicological profile, likely increasing its toxicity.
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Parameter Perfluoropinacol
Pinacol (for
reference)

Source

Acute Oral Toxicity
Harmful if swallowed

(H302)

LD50 Oral - mouse -

3,380 mg/kg
[1][3]

Acute Dermal Toxicity
Fatal in contact with

skin (H310)
Not available [1]

Acute Inhalation

Toxicity

Harmful if inhaled

(H332)

May be harmful if

inhaled. Causes

respiratory tract

irritation.

[1][3]

Skin

Corrosion/Irritation
Causes skin irritation. Causes skin irritation. [3]

Eye Damage/Irritation
Causes serious eye

irritation.
Causes eye irritation. [3]

Carcinogenicity

No data available.

Perfluorinated

compounds are often

persistent in the

environment.[1]

Not classified as a

carcinogen by IARC,

ACGIH, NTP, or

OSHA.

[3]

Occupational Exposure Limits (OELs):

There are currently no established Occupational Exposure Limits (OELs), such as Permissible

Exposure Limits (PELs) or Threshold Limit Values (TLVs), for Perfluoropinacol. All work with

this compound should be conducted under the principle of minimizing exposure to the lowest

achievable level.

Physical and Chemical Properties
Understanding the physical and chemical properties of Perfluoropinacol is essential for safe

handling and storage.
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Property Value Source

Chemical Formula C₆F₁₂O₂ [1]

Molecular Weight 334.05 g/mol

Appearance Solid

Melting Point 40 - 43 °C (104 - 109 °F) [3]

Boiling Point 171 - 172 °C (340 - 342 °F) [3]

Flash Point 77 °C (171 °F) - closed cup [3]

Reactivity

Forms adducts with alcohols

and ketones; undergoes

reductive dimerization with

sodium; reacts with sulfur

tetrafluoride.[1] Stable under

recommended storage

conditions.

[3]

Incompatibilities
Strong oxidizing agents, strong

acids.
[3]

Hazardous Decomposition

Products

Hazardous decomposition

products formed under fire

conditions include carbon

oxides and hydrogen fluoride.

[2][3]

Engineering Controls and Personal Protective
Equipment (PPE)
A multi-layered approach to protection, combining robust engineering controls with appropriate

PPE, is mandatory when handling Perfluoropinacol.

Engineering Controls
Fume Hood: All manipulations of Perfluoropinacol must be performed in a certified

chemical fume hood with a face velocity of at least 100 feet per minute. The fume hood
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should be located in a designated area for highly toxic materials.

Glove Box: For procedures involving larger quantities or with a higher risk of aerosol

generation, the use of a glove box under an inert atmosphere is strongly recommended.

Ventilation: The laboratory must be well-ventilated with a system that is regularly maintained

and monitored.

Personal Protective Equipment (PPE)
Due to the extreme dermal toxicity of Perfluoropinacol, selection of appropriate PPE is critical.

Hand Protection:

Glove Selection: No specific glove permeation data for Perfluoropinacol is readily

available. Therefore, a conservative approach is necessary. It is recommended to use a

double-gloving system. The outer glove should be a heavy-duty, chemical-resistant

material such as Viton™ or a multi-layered laminate glove (e.g., Silver Shield®). The inner

glove can be a standard nitrile laboratory glove.

Glove Inspection and Replacement: Gloves must be inspected for any signs of

degradation or damage before each use. They should be changed immediately if

contamination is suspected. After handling, gloves should be removed carefully to avoid

skin contact and disposed of as hazardous waste.

Eye and Face Protection: Chemical splash goggles and a full-face shield are mandatory.

Skin and Body Protection: A flame-resistant lab coat, worn over long-sleeved clothing and

long pants, is required. An acid-resistant apron should also be worn. All clothing worn in the

laboratory should be removed before leaving the work area.

Respiratory Protection: In situations where there is a risk of inhalation and engineering

controls may not be sufficient, a NIOSH-approved respirator with appropriate cartridges for

organic vapors and acid gases should be used. A comprehensive respiratory protection

program, including fit testing, must be in place.

PPE Selection Workflow
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Personal Protective Equipment (PPE) Selection for Perfluoropinacol

Handling Perfluoropinacol?

Eye/Face Protection

Hand Protection

Body Protection

Chemical Splash Goggles

Full-Face Shield

Double Gloving System

Outer Glove:
Viton™ or Silver Shield®

Inner Glove:
Nitrile

Flame-Resistant Lab Coat

Acid-Resistant Apron

Long-Sleeved Clothing
& Long Pants

Click to download full resolution via product page

Caption: Required PPE for handling Perfluoropinacol.

Experimental Protocols: Safe Handling, Quenching,
and Disposal
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The following protocols are based on best practices for handling highly toxic and reactive

chemicals. They must be adapted to the specific experimental conditions and performed only

by trained personnel.

General Handling Procedure
Preparation:

Ensure the work area is clean and free of clutter.

Verify that the chemical fume hood is functioning correctly.

Assemble all necessary equipment and reagents before starting.

Have appropriate spill cleanup materials and emergency quenching agents readily

available.

Don all required PPE.

Dispensing:

Perfluoropinacol is a solid at room temperature. Handle as a powder in the fume hood.

Avoid creating dust.

Use dedicated spatulas and glassware.

If a solution is required, add the solid slowly to the solvent in the reaction vessel.

Post-Handling:

Decontaminate all surfaces and equipment that may have come into contact with

Perfluoropinacol.

Carefully remove and dispose of PPE as hazardous waste.

Wash hands and arms thoroughly with soap and water after exiting the work area.

Safe Handling Workflow
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Safe Handling Workflow for Perfluoropinacol

1. Preparation
- Verify fume hood

- Assemble equipment
- Don PPE

2. Dispensing
- Handle in fume hood

- Avoid dust
- Use dedicated equipment

3. Post-Handling
- Decontaminate surfaces

- Dispose of PPE
- Wash hands thoroughly
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Emergency Response for Perfluoropinacol Incidents

Incident Occurs

Spill?

Yes

Personal Exposure?

No

In Fume Hood? Exposure Type?

Small Spill:
- Alert others

- Absorb & collect
- Decontaminate

Yes

Large Spill / Outside Hood:
- Evacuate
- Alert EHS

- Do not clean

No

Skin Contact:
- Flush with water (15+ min)

- Remove clothing
- Seek IMMEDIATE medical attention

Skin

Eye Contact:
- Flush with water (15+ min)

- Seek IMMEDIATE medical attention

Eye

Inhalation:
- Move to fresh air

- Provide respiratory support
- Seek IMMEDIATE medical attention

Inhalation

Ingestion:
- Do NOT induce vomiting

- Rinse mouth
- Seek IMMEDIATE medical attention

Ingestion

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Perfluoropinacol: A Comprehensive Technical Guide to
Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1203177#safety-and-handling-guidelines-for-
perfluoropinacol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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